Potassium (rel-(1R,2R)-2-(ethoxycarbonyl)cyclopropyl)trifluoroborate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Potassium (rel-(1R,2R)-2-(ethoxycarbonyl)cyclopropyl)trifluoroborate, commonly known as Krelax, is a boronic acid derivative that has gained significant attention in the field of organic chemistry. It is a versatile reagent that can be used in a variety of applications, including cross-coupling reactions, Suzuki-Miyaura coupling, and C-H functionalization. Krelax has also shown promising results in the field of medicinal chemistry, with potential applications in drug design and development.
Scientific Research Applications
Cross-Coupling Reactions
Potassium cyclopropyl trifluoroborate plays a crucial role in cross-coupling reactions. Studies have shown that it can be effectively used in Suzuki-Miyaura cross-coupling reactions with aryl bromides, resulting in cyclopropyl-substituted arenes while retaining their configuration. This method is significant for synthesizing enantiomerically pure cyclopropanes (Fang, Yan, & Deng, 2004).
Another research demonstrated that potassium cyclopropyl trifluoroborate could be coupled with aryl chlorides in Suzuki-Miyaura cross-coupling reactions, yielding various substituted aryl cyclopropanes and cyclobutanes (Molander & Gormisky, 2008).
Synthesis of Difluoro-enolethers and Aryl Ketones
Potassium trifluoroborate enol ether reagent is useful for incorporating 2,2-difluoroenolethers into aryl and heteroaryl systems through palladium-mediated cross-coupling. This application is particularly valuable in synthesizing 1-aryl-2,2-difluoro-enolethers and/or 2,2-difluoro-1-aryl-ketones (Katz, Lapointe, & Dinsmore, 2009).
Improved Synthesis Methods
An improved synthesis technique for potassium (trifluoromethyl)trifluoroborate has been developed, illustrating the adaptability and practicality of these compounds in research settings. This method involves a scalable procedure, enhancing the accessibility of this reagent for various applications (Molander & Hoag, 2003).
Chan-Lam Cyclopropylation
Potassium cyclopropyl trifluoroborate is employed in Chan-Lam cyclopropylation reactions. This process is effective for O-cyclopropylation with phenol nucleophiles and N-cyclopropylation with azaheterocycles, showcasing its versatility in synthesizing cyclopropyl aryl ethers and amine derivatives (Derosa et al., 2018).
Hydrolysis and Oxidation Studies
Research on the hydrolysis of potassium organotrifluoroborate reagents to corresponding boronic acids reveals important insights into their chemical properties and applications in Suzuki-Miyaura coupling (Lennox & Lloyd‐Jones, 2012). Additionally, the oxidation of hydroxyl-substituted organotrifluoroborates has been studied, highlighting their potential in cross-coupling reactions (Molander & Petrillo, 2006).
properties
IUPAC Name |
potassium;[(1R,2R)-2-ethoxycarbonylcyclopropyl]-trifluoroboranuide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9BF3O2.K/c1-2-12-6(11)4-3-5(4)7(8,9)10;/h4-5H,2-3H2,1H3;/q-1;+1/t4-,5-;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRHPDVGKTYUQNC-TYSVMGFPSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1CC1C(=O)OCC)(F)(F)F.[K+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[B-]([C@@H]1C[C@H]1C(=O)OCC)(F)(F)F.[K+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BF3KO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1612792-88-7 |
Source
|
Record name | potassium rac-((1R,2R)-2-(ethoxycarbonyl)cyclopropyl)trifluoroborate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.